Cas no 28004-64-0 (5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine)

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 3,4-dichlorophenyl group and an amine functionality at the 2-position. This structure imparts notable chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The dichlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in biological systems. Its well-defined molecular architecture allows for precise modifications, facilitating its use in the synthesis of novel bioactive compounds. The compound's robust stability under various conditions ensures reliable performance in synthetic applications. Researchers favor it for its versatility in medicinal chemistry, particularly in the development of antimicrobial and antitumor agents.
5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine structure
28004-64-0 structure
Product Name:5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine
CAS No:28004-64-0
MF:C8H5Cl2N3S
MW:246.116397619247
MDL:MFCD01191258
CID:251650
PubChem ID:554213
Update Time:2025-10-24

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(3,4-dichlorophenyl)-
    • 1,3,4-Thiadiazole,2-amino-5-(3,4-dichlorophenyl)- (8CI)
    • 5-(3,4-Dichloro-phenyl)-[1,3,4]thiadiazol-2-yl-amine
    • 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine
    • 2-Amino-5-[3,4-dichlorophenyl]-1,3,4-thiadiazole
    • 5-(3,4-Dichloro-phenyl)-[1,3,4]thiadiazol-2-ylamine
    • 5-(3,4-dichlorophenyl)-1,3,4-thiadiazole-2-ylamine
    • Oprea1_683789
    • Oprea1_580165
    • MLS000765896
    • QNVGTVGYFLNBOG-UHFFFAOYSA-N
    • HMS2665B17
    • STK827885
    • BBL007647
    • SBB004450
    • SMR000279002
    • AK189729
    • T
    • CHEMBL1521917
    • AKOS000225023
    • 5-(3,4-Dichlorophenyl)-[1,3,4]-thiadiazol-2-yl amine
    • 5-(3,4-Dichlorophenyl)-[1,3,4]-thiadiazol-2-ylamine
    • 28004-64-0
    • MFCD01191258
    • SY112336
    • DS-10011
    • DTXSID90339179
    • SR-01000436276-1
    • 5-(3, 4-dichlorophenyl)-1, 3, 4-thiadiazol-2-amine
    • 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine #
    • CS-0157110
    • SR-01000436276
    • 2-Amino-5-(3,4-dichlorophenyl)-1,3,4-thiadiazole
    • DB-123641
    • AG-690/12245541
    • 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine
    • MDL： MFCD01191258
    • Inchi： 1S/C8H5Cl2N3S/c9-5-2-1-4(3-6(5)10)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
    • InChI Key： QNVGTVGYFLNBOG-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C1=NN=C(N)S1)Cl

Computed Properties

  • Exact Mass: 244.95835
  • Monoisotopic Mass: 244.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80
  • XLogP3: 2.9

Experimental Properties

  • Boiling Point: 422.5°C at 760 mmHg
  • PSA: 51.8

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine Security Information

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